Cas no 1217859-58-9 ((S)-3-(3-chlorophenyl)-beta-alaninol hcl)

• Product Name: (S)-3-(3-chlorophenyl)-beta-alaninol hcl
• CAS No: 1217859-58-9
• MF: C₉H₁₃Cl₂NO
• MW: 222.111620664597
• MDL: MFCD11505664
• CID: 2196891
• PubChem ID: 46738052
• Update Time: 2025-10-20

(S)-3-(3-chlorophenyl)-beta-alaninol hcl Chemical and Physical Properties

Names and Identifiers

• (S)-3-(3-chlorophenyl)-beta-alaninol hcl
• (3S)-3-amino-3-(3-chlorophenyl)propan-1-ol,hydrochloride
• AKOS037653274
• GS-7200
• (S)-3-(3-Chlorophenyl)-beta-alaninol hydrochloride
• (S)-3-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride
• MFCD11505664
• (s)-beta-(3-chlorophenyl)alaninol
• 1217859-58-9
• (3S)-3-amino-3-(3-chlorophenyl)propan-1-ol;hydrochloride
• (S)-beta-(3-Chlorophenyl)alaninol hydrochloride
• (S)-3-Amino-3-(3-chlorophenyl)propan-1-olhydrochloride
• (3S)-3-amino-3-(3-chlorophenyl)propan-1-ol hydrochloride
• (3S)-3-Amino-3-(3-chlorophenyl)propan-1-ol--hydrogen chloride (1/1)
• DTXSID40674188
• (s)-3-amino-3-(3-chlorophenyl)propan-1-ol
• DB-328095

• MDL： MFCD11505664
• Inchi： 1S/C9H12ClNO.ClH/c10-8-3-1-2-7(6-8)9(11)4-5-12;/h1-3,6,9,12H,4-5,11H2;1H/t9-;/m0./s1
• InChI Key： CLPPADMTIIQGRP-FVGYRXGTSA-N
• SMILES： ClC1=CC=CC(=C1)[C@H](CCO)N.Cl

Computed Properties

• Exact Mass: 221.0374194g/mol
• Monoisotopic Mass: 221.0374194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on (S)-3-(3-chlorophenyl)-beta-alaninol hcl

Recent Advances in the Study of (S)-3-(3-chlorophenyl)-beta-alaninol HCl (CAS: 1217859-58-9)

The compound (S)-3-(3-chlorophenyl)-beta-alaninol HCl (CAS: 1217859-58-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral beta-amino alcohol derivative is of particular interest due to its potential applications in drug development, especially as a building block for novel therapeutic agents. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic applications, making it a compound of high relevance in medicinal chemistry.

One of the key areas of research has been the optimization of synthetic routes for (S)-3-(3-chlorophenyl)-beta-alaninol HCl. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient enantioselective synthesis method using asymmetric hydrogenation, achieving high yields and excellent enantiomeric purity. This advancement is critical for scaling up production and ensuring the compound's availability for further pharmacological studies.

Pharmacological investigations have revealed that (S)-3-(3-chlorophenyl)-beta-alaninol HCl exhibits promising activity as a modulator of neurotransmitter systems. Preliminary in vitro studies indicate its potential affinity for GABAergic and dopaminergic receptors, suggesting possible applications in neurological disorders such as epilepsy and Parkinson's disease. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

In addition to its neurological applications, recent research has explored the compound's role in cancer therapy. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that (S)-3-(3-chlorophenyl)-beta-alaninol HCl derivatives show inhibitory effects on specific kinase pathways involved in tumor proliferation. These findings open new avenues for the development of targeted cancer therapies, although more extensive preclinical testing is needed.

The structural features of (S)-3-(3-chlorophenyl)-beta-alaninol HCl also make it a valuable scaffold for drug design. Its chiral center and functional groups allow for diverse modifications, enabling the creation of libraries of derivatives with varied biological activities. Computational modeling studies have been employed to predict the binding modes of these derivatives with various biological targets, facilitating rational drug design.

Despite these promising developments, challenges remain in the clinical translation of (S)-3-(3-chlorophenyl)-beta-alaninol HCl-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies. Current research efforts are focused on optimizing the compound's pharmacokinetic properties while maintaining its pharmacological efficacy.

In conclusion, (S)-3-(3-chlorophenyl)-beta-alaninol HCl (CAS: 1217859-58-9) represents a compound with significant potential in pharmaceutical research. Its versatile applications in neurology and oncology, coupled with advances in synthetic methodologies, position it as a promising candidate for future drug development. Continued research efforts will be essential to fully realize its therapeutic potential and overcome existing challenges in its development pathway.